Cas no 898373-42-7 (3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 898373-42-7
• MF: C₁₆H₁₀ClN₃O₅
• MW: 359.720702648163
• CID: 5480210
• Update Time: 2025-05-20

3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide, 3-[(4-chloro-3-nitrobenzoyl)amino]-
• 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide

• Inchi： 1S/C16H10ClN3O5/c17-10-6-5-8(7-11(10)20(23)24)16(22)19-13-9-3-1-2-4-12(9)25-14(13)15(18)21/h1-7H,(H2,18,21)(H,19,22)
• InChI Key： CRQASXAAIDEXMQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(Cl)C([N+]([O-])=O)=C2)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide

Introduction to 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 898373-42-7)

3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 898373-42-7, represents a promising candidate for further research and development in medicinal chemistry. Its molecular structure, characterized by a benzofuran core appended with an amido group and a nitro-substituted chlorobenzamide moiety, suggests potential applications in the synthesis of bioactive molecules.

The benzofuran scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets in a manner that enhances pharmacological activity. The presence of both nitro and chloro substituents in the benzamide portion of the molecule introduces additional functional groups that can be exploited for modulating reactivity and bioavailability. These features make 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide a versatile building block for the design of novel therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds as potential drug candidates. The benzofuran core, in particular, has been extensively studied for its role in various biological processes. Research has demonstrated that benzofuran derivatives can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide may contribute to its unique pharmacological profile, making it an attractive subject for further investigation.

The amido group and the nitro-substituted chlorobenzamide moiety are particularly noteworthy. The amido functionality is commonly found in many bioactive molecules and is known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets. On the other hand, the nitro group can serve as a handle for further chemical modifications, such as reduction to an amine or diazotization, enabling the synthesis of more complex derivatives. The chloro substituent on the benzamide ring may also influence electronic properties and metabolic stability, factors that are critical in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular modeling studies on 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide have suggested potential interactions with various protein targets, including enzymes and receptors involved in disease pathways. These predictions provide a valuable starting point for experimental validation and highlight the compound's potential as a lead molecule in drug discovery.

The synthesis of 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to build the benzofuran core and introduce the desired substituents. These advances have not only improved yield but also allowed for greater control over regioselectivity and stereoselectivity.

The pharmacokinetic properties of a drug are equally important as its biological activity. The structural features of 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide, particularly the presence of polar functional groups like the amido and nitro groups, suggest potential influences on solubility and metabolic stability. Understanding these properties is essential for optimizing drug candidates for clinical use. In vitro studies have begun to explore these aspects, providing insights into how modifications might enhance bioavailability and reduce toxicity.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market have their origins in natural products, which often serve as inspiration for synthetic chemists. The benzofuran scaffold is no exception, with numerous natural products exhibiting this core structure demonstrating diverse biological activities. By leveraging these natural templates, researchers hope to identify new leads with improved efficacy and reduced side effects.

In conclusion, 3-(4-chloro-3-nitrobenzamido)-1-benzofuran-2-carboxamide (CAS No. 898373-42-7) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further study. As our understanding of molecular interactions continues to grow, compounds like this are poised to play a significant role in the development of next-generation therapeutics.